![molecular formula C16H18N2O3 B1460664 N-[Amino(4,4-dimethyl-2,6-dioxocyclohexylidene)methyl]benzamide CAS No. 123865-06-5](/img/structure/B1460664.png)
N-[Amino(4,4-dimethyl-2,6-dioxocyclohexylidene)methyl]benzamide
Overview
Description
“N-[Amino(4,4-dimethyl-2,6-dioxocyclohexylidene)methyl]benzamide” is a chemical compound used for proteomics research . It has a molecular formula of C16H18N2O3 and a molecular weight of 286.33 .
Molecular Structure Analysis
The molecular structure of “this compound” is defined by its molecular formula, C16H18N2O3. The average mass is 286.326 Da and the monoisotopic mass is 286.131744 Da .Scientific Research Applications
NAMDB is widely used in scientific research due to its versatile properties. It is used as a catalyst in organic synthesis, as a ligand for various metals, and as a reagent for the synthesis of other molecules. It is also used to study the structure and properties of proteins, as well as to investigate the mechanisms of action of various drugs. Additionally, NAMDB can be used as a substrate for enzymatic reactions and can be used to study the structure and function of enzymes.
Mechanism of Action
NAMDB has been studied extensively in order to understand its mechanism of action. It is believed that NAMDB binds to proteins and other molecules through electrostatic interactions, hydrogen bonding, and hydrophobic interactions. It is also believed that NAMDB can form complexes with metals and can be used as a ligand for various metals. Additionally, NAMDB has been shown to be involved in several enzymatic reactions, suggesting that it may act as an enzyme cofactor.
Biochemical and Physiological Effects
NAMDB has been studied for its biochemical and physiological effects. It has been found to act as an inhibitor of several enzymes, including cytochrome P450 enzymes. Additionally, it has been shown to have anti-inflammatory effects and to be able to modulate the activity of several ion channels.
Advantages and Limitations for Lab Experiments
NAMDB has several advantages for use in laboratory experiments. It is relatively easy to synthesize, and it is relatively stable and non-toxic. Additionally, it is versatile and can be used in a variety of applications. However, it is important to note that NAMDB is not water soluble and can be difficult to work with in aqueous solutions.
Future Directions
NAMDB has a wide range of potential applications in the future. It could be used to study the structure and function of proteins, as well as to investigate the mechanisms of action of various drugs. Additionally, it could be used as a ligand for various metals, or as a catalyst in organic synthesis. Furthermore, it could be used to study the structure and function of enzymes, as well as to study the biochemical and physiological effects of various compounds. Finally, it could be used in the development of new drugs and drug delivery systems.
properties
IUPAC Name |
N-[amino-(2-hydroxy-4,4-dimethyl-6-oxocyclohexen-1-yl)methylidene]benzamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18N2O3/c1-16(2)8-11(19)13(12(20)9-16)14(17)18-15(21)10-6-4-3-5-7-10/h3-7,19H,8-9H2,1-2H3,(H2,17,18,21) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OOUWONJHYOAQNL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CC(=C(C(=O)C1)C(=NC(=O)C2=CC=CC=C2)N)O)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18N2O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
286.33 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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